Spiro[4.5]decane-6-carbonitrile
Overview
Description
Spiro[4.5]decane-6-carbonitrile is a chemical compound with the molecular formula C11H17N . It is a derivative of spiro[4.5]decane, which is a type of spiro compound where two rings share the same atom .
Synthesis Analysis
The synthesis of spiro[4.5]decane derivatives has been reported in several studies. For instance, a Pd-catalyzed decarboxylative strategy has been used for the asymmetric construction of spiro[4.5]deca-6,9-dien-8-ones . This approach utilizes modular vinyl methylene cyclic carbonates and p-quinone methides as reaction partners . Another study reported a Rh(I) complex catalyzed dimerization of ene-vinylidenecyclopropanes to construct a series of products containing spiro[4.5]decane skeletons .Molecular Structure Analysis
The molecular structure of this compound is characterized by a spiro[4.5]decane skeleton with a carbonitrile group attached to the 6-position . In spiro[4.5]decane derivatives, the 1,6-dioxaspiro[4.5]decane ring system is found in either spiro ®-6 or (S)-6 configuration .Chemical Reactions Analysis
Spiro[4.5]decane derivatives can undergo various chemical reactions. A Pd-catalyzed decarboxylative strategy has been reported for the asymmetric construction of spiro[4.5]deca-6,9-dien-8-ones . This reaction could be performed at room temperature and generates CO2 as the sole by-product . Another study reported a Rh(I) complex catalyzed dimerization of ene-vinylidenecyclopropanes to construct spiro[4.5]decane skeletons .Mechanism of Action
The mechanism of action for the synthesis of spiro[4.5]decane derivatives involves several steps. For instance, the Pd-catalyzed decarboxylative strategy involves the use of modular vinyl methylene cyclic carbonates and p-quinone methides as reaction partners . Another study revealed a counterion-assisted Rh(I)–Rh(III)–Rh(V)–Rh(III)–Rh(I) catalytic cycle involving tandem oxidative cyclometallation/reductive elimination/selective oxidative addition/selective reductive elimination/reductive elimination steps .
Future Directions
properties
IUPAC Name |
spiro[4.5]decane-10-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N/c12-9-10-5-1-2-6-11(10)7-3-4-8-11/h10H,1-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKJWATAMLRBANP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CCCC2)C(C1)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00770397 | |
Record name | Spiro[4.5]decane-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00770397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
141632-78-2 | |
Record name | Spiro[4.5]decane-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00770397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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